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Introduction: A Molecule of Duality
10-Bromocarbamazepine is a halogenated derivative of Carbamazepine, a cornerstone

anticonvulsant and mood-stabilizing drug. This guide provides a comprehensive technical

overview of 10-Bromocarbamazepine, a compound of significant interest for two primary

reasons. First, it is recognized as "Carbamazepine EP Impurity G," a process-related impurity

in the synthesis of Carbamazepine, making its characterization and control critical for

pharmaceutical quality assurance.[1][2][3] Second, it is utilized as a neuroprotective agent in

research settings, suggesting potential, albeit less explored, pharmacological activity.[2] This

dual identity necessitates a thorough understanding of its physicochemical properties,

analytical methodologies, and synthetic pathways to support both drug development and

neuroscience research.

This document moves beyond a simple data sheet, offering insights into the causality behind

analytical choices and synthetic strategies, grounded in established chemical principles.

Section 1: Core Physicochemical Properties
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A precise understanding of a compound's physical properties is fundamental to its handling,

formulation, and analysis. While some experimental values for 10-Bromocarbamazepine are

not widely published, a combination of database information and predictive modeling provides

a robust profile.

Identification and Structural Data
Property Value Source

IUPAC Name

5-bromobenzo[b]

[1]benzazepine-11-

carboxamide

[1]

Synonyms

10-Bromo-5H-

dibenzo[b,f]azepine-5-

carboxamide; Carbamazepine

EP Impurity G

[1][2][3]

CAS Number 59690-97-0 [1][2]

Molecular Formula C₁₅H₁₁BrN₂O [1][4]

Molecular Weight 315.16 g/mol [1]

Monoisotopic Mass 314.00548 Da [1]

Thermal and Physical Characteristics
Many of the thermal properties for 10-Bromocarbamazepine are based on predictive models,

which serve as valuable estimates for experimental design.
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Property Predicted Value Source

Boiling Point
463.1 ± 55.0 °C (at 760

mmHg)
-

Density 1.584 ± 0.06 g/cm³ -

pKa 13.81 ± 0.40 -

Refractive Index 1.706 -

Vapor Pressure 9.35 x 10⁻⁹ mmHg (at 25°C) -

Melting Point: An experimental melting point is not consistently reported in peer-reviewed

literature. As a crystalline organic solid, it is expected to have a sharp melting point, which

serves as a critical indicator of purity. Impurities would lead to a depression and broadening of

the melting range.[5][6]

Solubility Profile: Specific solubility data for 10-Bromocarbamazepine is limited. However,

based on its structural similarity to Carbamazepine—a molecule with a non-polar tricyclic core

and a polar carboxamide group—a comparable solubility profile can be anticipated.

Carbamazepine itself is soluble in organic solvents like ethanol, DMSO, and dichloromethane,

but only sparingly soluble in aqueous buffers.[7][8] Therefore, 10-Bromocarbamazepine is

expected to be soluble in moderately polar to non-polar organic solvents and poorly soluble in

water. This characteristic is pivotal for selecting appropriate solvents for synthesis, purification

(e.g., recrystallization), and analytical sample preparation.

Stability and Storage
Proper handling and storage are crucial to maintain the integrity of 10-Bromocarbamazepine as

a reference standard or research chemical.

Recommended Storage: Store in a well-sealed container, protected from light and moisture,

at room temperature.

Stability Profile: Formal stability studies under various conditions (e.g., pH, light,

temperature, humidity) are not publicly available. For drug substances, such studies are

essential to define re-test periods and storage conditions.[9][10] Stress testing, involving
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exposure to heat, humidity, oxidation, and photolysis, is a standard approach to identify

potential degradation products and establish degradation pathways.[10] Given the

dibenzazepine nucleus, the compound may be susceptible to oxidation and hydrolysis under

harsh conditions.

Section 2: Chemical Structure & Spectroscopic
Profile
Spectroscopic analysis provides an unambiguous confirmation of the chemical structure. While

a complete set of published spectra for 10-Bromocarbamazepine is unavailable, its spectral

characteristics can be reliably predicted from its constituent functional groups.
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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